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Compound of Interest

Compound Name: Ethylene carbonate

Cat. No.: B133899 Get Quote

An In-depth Technical Guide to the Health and Safety of Ethylene Carbonate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of

ethylene carbonate in a laboratory setting. It is intended for professionals in research,

science, and drug development to ensure safe laboratory practices.

Chemical and Physical Properties
Ethylene carbonate is a colorless, odorless, crystalline solid at room temperature.[1] It is

classified as a cyclic carbonate ester of ethylene glycol and carbonic acid.[1] Understanding its

physical and chemical properties is fundamental to its safe handling.
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Property Value References

Molecular Formula C₃H₄O₃ [1][2]

Molecular Weight 88.06 g/mol [1][2]

Appearance
Colorless to white crystalline

solid
[1][3][4]

Odor Odorless [3]

Melting Point 34-38 °C (93-100 °F) [1][3][5]

Boiling Point 243-249 °C (469-480 °F) [6][3][5]

Flash Point 143-160 °C (289-320 °F) [6][3][4]

Autoignition Temperature 465 °C (869 °F)

Density 1.321 g/cm³ at 25 °C [2][3]

Vapor Pressure <1 hPa at 20 °C [2]

Solubility

Soluble in water, alcohol, ethyl

acetate, benzene, and

chloroform. Insoluble in

gasoline and turpentine oil.

[3][4][7]

pH 5.5 - 7.0 (in aqueous solution) [2][6]

Health and Safety Hazards
Ethylene carbonate is classified as hazardous. The primary hazards are skin and eye

irritation, and it may be harmful if swallowed.[2][8][9] Prolonged or repeated exposure may

cause damage to organs, specifically the kidneys.[2][10][11]

GHS Classification
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Skin corrosion/irritation 2 H315: Causes skin irritation

Specific target organ toxicity —

repeated exposure
2

H373: May cause damage to

organs (kidney) through

prolonged or repeated

exposure

Source:[2][8][10][11][12]

Toxicological Data
Route of Exposure Species Value

Oral LD50 Rat 10 g/kg

Dermal LD50 Rabbit >3 g/kg

Source:[13][14]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

ethylene carbonate.

Handling
Ventilation: Use in a well-ventilated area.[10][12] Local exhaust ventilation is recommended

where dust or vapors may be generated.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6][8][10][15]
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Hand Protection: Wear impervious gloves (e.g., nitrile rubber, minimum thickness 0.11

mm).[6][15]

Body Protection: Wear a lab coat and closed-toe shoes.[6][10] A complete suit protecting

against chemicals may be necessary depending on the scale of work.[6]

Hygiene: Wash hands thoroughly after handling.[8][9] Do not eat, drink, or smoke in the

laboratory.[8][9] Contaminated clothing should be removed and washed before reuse.[8]

Storage
Conditions: Store in a cool, dry, well-ventilated place away from direct sunlight and sources

of ignition.[6][8][10] Keep containers tightly closed.[6][8]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, bases, and reducing

agents.[4][10]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[2][6][8][9]

Skin Contact

Immediately remove

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek medical

attention if irritation develops

or persists.

[2][6][8][9]

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing for at least 15

minutes. Seek immediate

medical attention.

[2][6][8][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[2][6][8][9]

Accidental Release Measures
Personal Precautions: Wear appropriate PPE.[6][8] Keep unnecessary personnel away.[8]

Ensure adequate ventilation.[6] Avoid dust formation.[6]

Environmental Precautions: Prevent spills from entering drains or waterways.[2][8]

Containment and Cleanup: For small spills, sweep up the solid material and place it in a

suitable container for disposal.[6][8] For liquid spills (if melted), absorb with an inert material

and place in a container for disposal.[10]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][6]

Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including carbon

oxides.[2][6][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][8]

Disposal Considerations
Dispose of ethylene carbonate and contaminated materials in accordance with local, state,

and federal regulations.[8][10] Do not dispose of down the drain.[6]

Experimental Protocols
Protocol for Safe Handling and Dispensing of Solid
Ethylene Carbonate

Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE: safety goggles, nitrile gloves, lab coat, and closed-toe shoes.

Prepare a clean, dry, and designated workspace within the fume hood.

Have spill cleanup materials readily available.

Dispensing:

Place the container of ethylene carbonate in the fume hood.

Carefully open the container, avoiding the generation of dust.

Use a clean, dry spatula or scoop to transfer the desired amount of solid ethylene
carbonate to a tared weighing vessel.

Close the primary container tightly immediately after dispensing.
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Cleanup:

Clean any residual solid from the work surface with a dry wipe.

Dispose of all contaminated materials (gloves, wipes, etc.) in a designated hazardous

waste container.

Wash hands thoroughly after the procedure.

Protocol for Purification by Crystallization (Conceptual
Laboratory Scale)
This protocol is a conceptual adaptation of industrial crystallization methods for laboratory use.

Dissolution:

In a fume hood, gently heat a suitable solvent (e.g., a mixture of ethylene carbonate with

a small amount of a less polar solvent in which impurities are more soluble) to a

temperature just sufficient to dissolve the crude ethylene carbonate. The melting point of

ethylene carbonate is 34-38 °C, so a water bath can be used for controlled heating.

Cooling and Crystallization:

Slowly cool the solution in an ice bath with gentle stirring to induce crystallization. The goal

is to form well-defined crystals, as rapid cooling can trap impurities.

Isolation:

Isolate the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold, fresh solvent to remove any remaining

impurities.

Drying:

Dry the purified crystals under a vacuum to remove any residual solvent.

Purity Assessment:
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Determine the purity of the recrystallized ethylene carbonate using an appropriate

analytical method, such as Gas Chromatography (GC) or Differential Scanning

Calorimetry (DSC).

Visualizations
Experimental Workflow for Safe Handling
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Figure 1: Workflow for Safe Handling of Ethylene Carbonate
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Logical Flow for Emergency Spill Response

Figure 2: Logical Flow for Ethylene Carbonate Spill Response
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Figure 2: Logical Flow for Ethylene Carbonate Spill Response

General Cellular Response to Chemical Irritants

Figure 3: General Cellular Response to Chemical Irritants
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Figure 3: General Cellular Response to Chemical Irritants

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

5. millerplastics.com [millerplastics.com]

6. scribd.com [scribd.com]

7. KR101378819B1 - Method of purifying ethylene carbonate, process for producing purified
ethylene carbonate and ethylene carbonate - Google Patents [patents.google.com]

8. aksci.com [aksci.com]

9. Ethylene carbonate - Safety Data Sheet [chemicalbook.com]

10. data.epo.org [data.epo.org]

11. tohoku.elsevierpure.com [tohoku.elsevierpure.com]

12. Synthesis of Ethylene carbonate_Chemicalbook [chemicalbook.com]

13. wisconsin.edu [wisconsin.edu]

14. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]

15. acess.nl [acess.nl]

To cite this document: BenchChem. [Health and safety considerations for ethylene carbonate
in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133899#health-and-safety-considerations-for-
ethylene-carbonate-in-the-lab]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b133899?utm_src=pdf-body-img
https://www.benchchem.com/product/b133899?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-21LH-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTEzNTV8YXBwbGljYXRpb24vcGRmfGFESXpMMmcwTlM4NU1UY3lOVEV3TkRBNE56TTBMMU5FUWw4eU1VeElYMEZWWDBWT0xuQmtaZ3xlNWE2MTkyMzYyNjYyMzM1YWYyMGMwODNiMjIzNzFlZTFjNjgxOTNkYWMwODA5ZDA0ZTI1YTAwYWIzNTRmMWE2
https://store.apolloscientific.co.uk/storage/msds/OR922347_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15735&PLANT=d__ALF
https://patentscope.wipo.int/search/en/WO2023066026
https://www.millerplastics.com/wp-content/uploads/2017/08/miller-plastics-chemical-resistance-chart2.pdf
https://www.scribd.com/document/684071146/EC-EP2374803A1-Method-for-purifying-ethylene-carbonate-process-for-producing-purified-ethylene-carbonate-and-ethylene-carbonate
https://patents.google.com/patent/KR101378819B1/en
https://patents.google.com/patent/KR101378819B1/en
https://aksci.com/sds/J50633_SDS.pdf
https://www.chemicalbook.com/msds/ethylene-carbonate.htm
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230614/patents/EP4194447NWA1/document.pdf
https://tohoku.elsevierpure.com/en/publications/experimental-and-chemical-kinetic-modeling-study-of-ethylene-carb/
https://www.chemicalbook.com/article/synthesis-of-ethylene-carbonate.htm
https://www.wisconsin.edu/ehs/download/Fisher-Scientific-Chemical-Compatibility-Chart.pdf
https://en.wikipedia.org/wiki/Ethylene_signaling_pathway
https://www.acess.nl/dbdocs/file_1.pdf
https://www.benchchem.com/product/b133899#health-and-safety-considerations-for-ethylene-carbonate-in-the-lab
https://www.benchchem.com/product/b133899#health-and-safety-considerations-for-ethylene-carbonate-in-the-lab
https://www.benchchem.com/product/b133899#health-and-safety-considerations-for-ethylene-carbonate-in-the-lab
https://www.benchchem.com/product/b133899#health-and-safety-considerations-for-ethylene-carbonate-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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